Cas no 2227800-42-0 (2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol)

2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol structure
2227800-42-0 structure
Product Name:2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
CAS No:2227800-42-0
MF:C9H12ClNO2
MW:201.650081634521
CID:6091000
PubChem ID:96003823
Update Time:2023-12-28

2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol
    • 2227800-42-0
    • EN300-1986468
    • 2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
    • Inchi: 1S/C9H12ClNO2/c10-6-1-2-8(12)7(5-6)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2/t9-/m0/s1
    • InChI Key: XZPPVFQSSWJXTI-VIFPVBQESA-N
    • SMILES: ClC1C=CC(=C(C=1)[C@H](CCN)O)O

Computed Properties

  • Exact Mass: 201.0556563g/mol
  • Monoisotopic Mass: 201.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.5Ų

2-(1S)-3-amino-1-hydroxypropyl-4-chlorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1986468-0.05g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
0.05g
$1308.0 2023-09-16
Enamine
EN300-1986468-0.1g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
0.1g
$1371.0 2023-09-16
Enamine
EN300-1986468-0.25g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
0.25g
$1432.0 2023-09-16
Enamine
EN300-1986468-0.5g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
0.5g
$1495.0 2023-09-16
Enamine
EN300-1986468-1.0g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
1g
$1557.0 2023-06-02
Enamine
EN300-1986468-2.5g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
2.5g
$3051.0 2023-09-16
Enamine
EN300-1986468-5.0g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
5g
$4517.0 2023-06-02
Enamine
EN300-1986468-10.0g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
10g
$6697.0 2023-06-02
Enamine
EN300-1986468-1g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
1g
$1557.0 2023-09-16
Enamine
EN300-1986468-5g
2-[(1S)-3-amino-1-hydroxypropyl]-4-chlorophenol
2227800-42-0
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$4517.0 2023-09-16
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